Cas no 2229683-08-1 (3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol)

• Product Name: 3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol
• CAS No: 2229683-08-1
• MF: C₉H₁₀ClNO
• MW: 183.634801387787
• CID: 6251568
• PubChem ID: 165782391
• Update Time: 2025-09-28

3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol
• 2229683-08-1
• EN300-1995435

• Inchi： 1S/C9H10ClNO/c1-7-5-8(3-2-4-12)6-9(10)11-7/h2-3,5-6,12H,4H2,1H3/b3-2+
• InChI Key： SHGBJHCKLVRRTI-NSCUHMNNSA-N
• SMILES： ClC1=CC(/C=C/CO)=CC(C)=N1

Computed Properties

• Exact Mass: 183.0450916g/mol
• Monoisotopic Mass: 183.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol

3-(2-Chloro-6-methylpyridin-4-yl)prop-2-en-1-ol (CAS No. 2229683-08-1): A Comprehensive Overview

3-(2-Chloro-6-methylpyridin-4-yl)prop-2-en-1-ol (CAS No. 2229683-08-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound, characterized by its chlorinated pyridine moiety and allylic alcohol functionality, offers a rich platform for the development of novel therapeutic agents and chemical probes.

The chemical structure of 3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol is composed of a pyridine ring substituted with a chlorine atom at the 2-position and a methyl group at the 6-position. The allylic alcohol group attached to the pyridine ring provides a reactive site for further chemical modifications, making this compound an attractive starting material for synthetic chemists. The presence of these functional groups imparts unique physical and chemical properties to the molecule, such as solubility, reactivity, and stability.

In the realm of medicinal chemistry, 3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its role in modulating various biological targets, including enzymes, receptors, and signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. This finding opens up new avenues for the design of targeted therapies for cancer and other diseases.

Beyond its therapeutic applications, 3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol has also found utility as a chemical probe in biological research. Chemical probes are small molecules used to study the function of biological targets and pathways in living systems. The ability to modify the allylic alcohol group allows researchers to create a diverse library of compounds with varying properties, enabling them to probe different aspects of biological systems with high precision. This versatility makes 3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol an invaluable tool in both academic and industrial settings.

The synthesis of 3-(2-chloro-6-methylpyridin-4-yl)prop-2-en-1-ol typically involves multi-step procedures that leverage modern synthetic techniques and catalysts. One common approach involves the coupling of a chlorinated pyridine derivative with an allylic alcohol precursor using palladium-catalyzed reactions. This method offers high yields and excellent selectivity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to more environmentally friendly synthetic routes, reducing the environmental impact of the manufacturing process.

In terms of safety and handling, it is important to note that while 3-(2-chloro-6-methylpyridin4-y)propenol is not classified as a hazardous substance under current regulations, proper precautions should always be taken when working with any chemical compound. This includes wearing appropriate personal protective equipment (PPE), ensuring adequate ventilation, and following standard laboratory safety protocols.

The future prospects for 3-(2-chloro-6-methylpyridin4-y)propenol are promising. Ongoing research continues to uncover new applications and optimize existing ones, driven by advancements in synthetic methods and biological assays. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of innovative solutions for healthcare and beyond.